Cas no 125343-13-7 (Urs-12-en-28-oic acid,3-hydroxy-23-(sulfooxy)-, (3b,4a)- (9CI))

• Product Name: Urs-12-en-28-oic acid,3-hydroxy-23-(sulfooxy)-, (3b,4a)- (9CI)
• CAS No: 125343-13-7
• MF: C₃₀H₄₈O₇S
• MW: 552.762928962708
• CID: 156450
• PubChem ID: 451673
• Update Time: 2025-04-19

Urs-12-en-28-oic acid,3-hydroxy-23-(sulfooxy)-, (3b,4a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Urs-12-en-28-oic acid,3-hydroxy-23-(sulfooxy)-, (3b,4a)- (9CI)
• (1S,2R,4aS,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-10-hydroxy-1,2,6a,6b,9,12a-hexamethyl-9-(sulfooxymethyl)-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid
• 125343-13-7
• Urs-12-en-28-oic acid, 3-hydroxy-23-(sulfooxy)-,(3.beta.,4.alpha.)-
• Urs-12-en-28-oic acid, 3-hydroxy-23-(sulfooxy)-,(3beta,4alpha)-
• 3-Hydroxy-23-(sulfooxy)urs-12-en-28-oic acid
• DTXSID20925100

• Inchi： 1S/C30H48O7S/c1-18-9-14-30(25(32)33)16-15-28(5)20(24(30)19(18)2)7-8-22-26(3)12-11-23(31)27(4,17-37-38(34,35)36)21(26)10-13-29(22,28)6/h7,18-19,21-24,31H,8-17H2,1-6H3,(H,32,33)(H,34,35,36)/t18-,19+,21-,22-,23+,24+,26+,27+,28-,29-,30+/m1/s1
• InChI Key： KWWNVEIEHRUKAV-PQWKYGPVSA-N
• SMILES： S(=O)(=O)(O)OC[C@]1(C)[C@H](CC[C@@]2(C)[C@H]1CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CC[C@@H](C)[C@H](C)[C@H]4C3=CC[C@@H]12)O

Computed Properties

• Exact Mass: 552.31224
• Monoisotopic Mass: 552.31207504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 121.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids